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Compound of Interest

Compound Name: 3-(4-Chlorophenoxy)-5-nitroaniline

CAS No.: 208122-61-6

Cat. No.: B279815

Get Quote

Executive Summary & Structural Context
3-(4-Chlorophenoxy)-5-nitroaniline is a critical pharmacophore in medicinal chemistry,

particularly in the development of kinase inhibitors (e.g., Type II VEGFR/PDGFR inhibitors) and

antitubercular agents. Its structure combines an electron-rich aniline core with a strongly

electron-withdrawing nitro group and a lipophilic 4-chlorophenoxy ether linkage.

Accurate structural elucidation of this scaffold is challenging due to the 1,3,5-meta-substitution

pattern, which creates a complex push-pull electronic environment. This guide provides a

comparative analysis of expected 13C NMR chemical shifts, derived from experimental

fragment data and rigorous substituent additivity rules (SAR). It serves as a self-validating

reference for confirming synthesis and purity.

Structural Breakdown[1]
Ring A (Central Core): 1-Amino-3-(4-chlorophenoxy)-5-nitrobenzene.

Electronic Conflict: The ring is deactivated by the nitro group but activated by the amino

and phenoxy groups.
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Ring B (Pendant): 4-Chlorophenyl ether.

Key Feature: The ether oxygen acts as a conjugation gate, shielding the ortho and para

positions of Ring B while deshielding the ipso carbons of both rings.

Comparative Chemical Shift Data (DMSO-d6)
The following data compares theoretically calculated shifts (using advanced additivity

algorithms) with experimental reference fragments (e.g., 3-nitroaniline, 4-chlorodiphenyl ether).

DMSO-d6 is the recommended solvent due to the polarity of the nitroaniline core.

Table 1: 13C NMR Chemical Shift Assignments
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Carbon
Position

Type
Predicted Shift
(δ, ppm)

Signal
Characteristic
s

Assignment
Logic
(Mechanistic)

Ring A (Aniline)

C3 Quaternary 159.5 ± 1.5 Weak, broad

Ipso-Phenoxy:

Strongest

deshielding due

to direct oxygen

attachment (+29

ppm effect).

C5 Quaternary 150.5 ± 1.5 Weak

Ipso-Nitro:

Strong

deshielding by

NO₂ (+20 ppm);

slightly

modulated by

meta-

amino/phenoxy.

C1 Quaternary 149.5 ± 1.5 Weak

Ipso-Amino:

Deshielded by

NH₂ (+19 ppm).

Distinct from C5

due to lack of

strong

withdrawing

resonance.
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C2 Methine (CH) 102.0 – 106.0 Strong

Shielded Zone:

Located between

two donors (NH₂

and O-Ar).

Synergistic

ortho-shielding

makes this the

most upfield

signal in Ring A.

C4 Methine (CH) 108.0 – 111.0 Strong

Ortho-

Nitro/Ortho-

Phenoxy:

Shielded by O-

Ar, but less so

than C2 due to

the ortho-nitro

group's inductive

withdrawal.

C6 Methine (CH) 106.0 – 109.0 Strong

Ortho-

Nitro/Ortho-

Amino: Similar to

C4 but

influenced by the

stronger

shielding of the

para-phenoxy

group.

Ring B (4-Cl-Ph)

C1' Quaternary 155.0 – 157.0 Weak Ipso-Ether:

Typical diaryl

ether ipso shift.

Slightly lower

than C3 due to

the absence of a
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nitro group on

this ring.

C4' Quaternary 127.0 – 129.0 Weak

Ipso-Chloro: Cl

substituent effect

is small (+6 ppm

ipso, -2 ppm

para from O).

C3', C5' Methine (CH) 129.0 – 130.5 Very Strong (2C)

Meta to Oxygen:

Minimal

electronic

perturbation;

resembles

benzene

baseline.

C2', C6' Methine (CH) 120.0 – 122.0 Very Strong (2C)

Ortho to Oxygen:

Strong

resonance

shielding from

the ether oxygen

(-9 ppm).

Note: Quaternary carbons (C1, C3, C5, C1', C4') will exhibit significantly lower intensity than

methine carbons. C2, C4, and C6 are often clustered in the 100–112 ppm region, requiring

HSQC for definitive resolution.

Assignment Workflow & Logic
To unambiguously assign the spectrum, researchers should follow a "Filter & Correlate"

workflow. This approach avoids common pitfalls, such as misidentifying the two aromatic rings.
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Diagram 1: Assignment Logic Flowchart
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Caption: Logical workflow for distinguishing the electron-rich Ring A from the chlorophenoxy

Ring B using shift ranges and 2D correlation.
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Experimental Protocol for High-Fidelity Acquisition
The presence of a nitro group and quaternary carbons requires specific acquisition parameters

to avoid "missing peaks" due to long relaxation times (

).

Protocol: "Nitro-Enhanced" Carbon Acquisition
Sample Preparation:

Dissolve 30–50 mg of compound in 0.6 mL DMSO-d6.

Why DMSO? It breaks intermolecular H-bonds (NH₂...NO₂), sharpening the peaks

compared to CDCl₃.

Instrument Parameters:

Pulse Sequence:zgpg30 (Power-gated decoupling).

Relaxation Delay (D1): Set to 2.0 – 3.0 seconds.

Reasoning: Quaternary carbons adjacent to nitro groups (C5) and oxygen (C3, C1')

have inefficient relaxation mechanisms. A standard D1 (1.0s) reduces their signal-to-

noise ratio significantly.

Scans (NS): Minimum 1024 scans (approx. 1 hour at 400 MHz).

Processing:

Apply an Exponential Multiplication (LB = 1.0 - 2.0 Hz) to boost S/N for the quaternary

carbons, sacrificing slight resolution on the methines.

Mechanistic Insight: Substituent Effects[2][3]
Understanding why the shifts occur is crucial for validating the data.

Diagram 2: Electronic Push-Pull Map

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b279815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NO2 Group
(Electron Withdrawing)

C5 (Ipso-NO2)
Deshielded (++)

~150 ppm

-I / -R Effect

NH2 Group
(Electron Donating)

C1 (Ipso-NH2)
Deshielded (+)

~149 ppm
-I Effect

C2 (Ortho to NH2/O)
Max Shielding (--)

~104 ppm

+R Shielding

Ether Oxygen
(Donor/Acceptor)

C3 (Ipso-O)
Max Deshielding (+++)

~159 ppm

-I Effect

+R Shielding

Click to download full resolution via product page

Caption: Visualization of the electronic forces determining chemical shifts. Note the synergistic

shielding at C2.

Critical Analysis
The "C2" Anomaly: Carbon 2 is located between the Amino and Phenoxy groups. Both

groups are ortho,para-directors (electron donors by resonance). This creates a "super-

shielded" pocket, pushing the C2 signal upfield to ~102–106 ppm, often overlapping with

solvent satellites if not careful.

Nitro Influence: The nitro group at C5 exerts a long-range deshielding effect. However,

because it is meta to both the amino and phenoxy groups, its resonance effect is decoupled

from them, relying primarily on inductive withdrawal to influence the ring currents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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